Cas no 53165-12-1 (Benzenamine, 2-[(phenylthio)methyl]-)

• Product Name: Benzenamine, 2-[(phenylthio)methyl]-
• CAS No: 53165-12-1
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 357855
• PubChem ID: 12334307
• Update Time: 2025-04-19

Benzenamine, 2-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(phenylthio)methyl]-
• 2-(phenylsulfanylmethyl)aniline
• DTXSID90491024
• 53165-12-1
• [2-(phenylsulfanyl-methyl)-phenyl]-amine
• 2-[(Phenylsulfanyl)methyl]aniline
• AKOS000213512

• Inchi： 1S/C13H13NS/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10,14H2
• InChI Key： QZOGKGSZSKMLIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC=CC=1N

Computed Properties

• Exact Mass: 215.07699
• Monoisotopic Mass: 215.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02